Cas no 94103-90-9 (Diethyl 3-methyl-6H-thieno[2,3-b]pyrrole-2,5-dicarboxylate)

• Product Name: Diethyl 3-methyl-6H-thieno[2,3-b]pyrrole-2,5-dicarboxylate
• CAS No: 94103-90-9
• MF: C₁₃H₁₅NO₄S
• MW: 281.32750248909
• CID: 2817630
• PubChem ID: 15591622
• Update Time: 2025-04-21

Diethyl 3-methyl-6H-thieno[2,3-b]pyrrole-2,5-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 94103-90-9
• SCHEMBL10838277
• Diethyl 3-methyl-6H-thieno[2,3-b]pyrrole-2,5-dicarboxylate
• DHIJTAXELAKZLR-UHFFFAOYSA-N
• DTXSID80575322
• 2,5-diethoxycarbonyl 3-methyl-thieno[2,3-b]pyrrole

• Inchi： 1S/C13H15NO4S/c1-4-17-12(15)9-6-8-7(3)10(13(16)18-5-2)19-11(8)14-9/h6,14H,4-5H2,1-3H3
• InChI Key： DHIJTAXELAKZLR-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OCC)=C(C)C2C=C(C(=O)OCC)NC1=2

Computed Properties

• Exact Mass: 281.07217913Da
• Monoisotopic Mass: 281.07217913Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 96.6Ų